N-Pyrroloisomaleimide
Description
Maleimides are a class of organic compounds characterized by a substituted imide structure, often used in polymer chemistry, bioconjugation, and drug design. However, neither the systematic name, CAS number, nor synthesis/reactivity data for N-Pyrroloisomaleimide is available in the referenced materials.
Properties
CAS No. |
66832-58-4 |
|---|---|
Molecular Formula |
C8H6N2O2 |
Molecular Weight |
162.15 g/mol |
IUPAC Name |
(5E)-5-pyrrol-1-yliminofuran-2-one |
InChI |
InChI=1S/C8H6N2O2/c11-8-4-3-7(12-8)9-10-5-1-2-6-10/h1-6H/b9-7+ |
InChI Key |
MGWYKLUMUQSURH-VQHVLOKHSA-N |
SMILES |
C1=CN(C=C1)N=C2C=CC(=O)O2 |
Isomeric SMILES |
C1=CN(C=C1)/N=C/2\C=CC(=O)O2 |
Canonical SMILES |
C1=CN(C=C1)N=C2C=CC(=O)O2 |
Synonyms |
N-pyrroloisomaleimide |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
For context, here are unrelated compounds listed in the evidence:
Table 1: Select Compounds from Evidence
None of these compounds are structurally or functionally analogous to maleimides.
Critical Limitations of the Evidence
No Maleimide Derivatives: The evidence lacks data on maleimides, pyrrolidine-based imides, or related heterocycles.
Focus on Machine Learning : Most references discuss NLP models (e.g., BERT, Transformer) , which are irrelevant to chemical comparisons.
Incomplete Chemical Data : and list nitrosamines and carboxamides but omit maleimide derivatives entirely.
Recommendations for Further Research
To address this gap, consult:
- Specialized Databases : Reaxys, SciFinder, or PubChem for structural and reactivity data.
- Literature Reviews : Peer-reviewed journals on heterocyclic chemistry or polymer science.
- Synthetic Studies : Patents or experimental papers detailing maleimide synthesis and applications.
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